1-(5-Methyl-2-thienyl)pentylamine

• Molecular Formula: C10H17NS
• Molecular Weight: 183.32 g/mol
• IUPAC Name: 1-(5-methylthiophen-2-yl)pentan-1-amine
• InChI: InChI=1S/C10H17NS/c1-3-4-5-9(11)10-7-6-8(2)12-10/h6-7,9H,3-5,11H2,1-2H3
• InChI Key: KARMUOVDGLNEEL-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C1=CC=C(S1)C)N

Description

1-(5-Methyl-2-thienyl)pentylamine is a synthetic amine derivative featuring a pentylamine chain attached to a 5-methyl-substituted thiophene ring. This compound combines the lipophilic properties of the thiophene moiety with the reactivity of a primary amine, making it a versatile intermediate in organic synthesis and drug discovery. The thiophene ring contributes to π-electron delocalization, which may enhance binding interactions in biological systems, while the pentylamine chain offers flexibility for functionalization .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(5-Methyl-2-thienyl)pentylamine typically involves the alkylation of 5-methyl-2-thiophenecarboxaldehyde with a suitable amine. One common method includes the reaction of 5-methyl-2-thiophenecarboxaldehyde with pentylamine in the presence of a reducing agent such as sodium borohydride. The reaction is carried out under mild conditions, typically at room temperature, to yield the desired product.

Industrial Production Methods: Industrial production of 1-(5-Methyl-2-thienyl)pentylamine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as distillation and recrystallization are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions: 1-(5-Methyl-2-thienyl)pentylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to yield reduced thiophene derivatives.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, hydrogen peroxide; typically carried out in aqueous or organic solvents at elevated temperatures.

Reduction: Lithium aluminum hydride, sodium borohydride; reactions are usually performed in anhydrous solvents under inert atmosphere.

Substitution: Halogenating agents, nucleophiles; reactions are conducted in polar solvents at moderate temperatures.

Major Products Formed:

Oxidation: Sulfoxides, sulfones.

Reduction: Reduced thiophene derivatives.

Substitution: Thiophene derivatives with various substituents.

Scientific Research Applications

1-(5-Methyl-2-thienyl)pentylamine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex thiophene derivatives.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential pharmaceutical intermediate for the development of new drugs.

Industry: Utilized in the production of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs).

Mechanism of Action

The mechanism of action of 1-(5-Methyl-2-thienyl)pentylamine involves its interaction with specific molecular targets. In biological systems, it may interact with enzymes or receptors, leading to modulation of biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Structural Differences :

• Pentylamine : A straight-chain aliphatic amine (CH₃(CH₂)₄NH₂).

1H-Benzimidazole-2-pentanamine Derivatives

Structural Differences :

• Benzimidazole derivatives : Contain a fused benzene-imidazole ring system instead of thiophene.
• 1-(5-Methyl-2-thienyl)pentylamine : Thiophene ring offers distinct electronic properties compared to benzimidazole’s aromatic nitrogen heterocycle.

1-(5-Methyl-2-thienyl)-N-(pyridin-4-ylmethyl)methanamine (CAS 893597-67-6)

Structural Differences :

• CAS 893597-67-6 : Features a pyridinylmethyl group instead of a pentylamine chain.
• 1-(5-Methyl-2-thienyl)pentylamine : Longer alkyl chain may enhance membrane permeability in drug delivery.

Availability :

• CAS 893597-67-6 : Discontinued, limiting its practical use .
• 1-(5-Methyl-2-thienyl)pentylamine : Likely synthesized on demand for niche research applications.

Data Tables

Compound	CAS Number	Molecular Formula	Key Functional Groups	Applications
Pentylamine	110-58-7	C₅H₁₃N	Aliphatic primary amine	Electron microscopy, organic synthesis
1H-Benzimidazole-2-pentanamine derivatives	N/A	Varies	Benzimidazole, pentylamine	Drug intermediates, biochemical probes
1-(5-Methyl-2-thienyl)pentylamine	N/A	C₁₀H₁₇NS	Thiophene, primary amine	Drug research, molecular probes
CAS 893597-67-6	893597-67-6	C₁₂H₁₅N₂S	Thiophene, pyridinylmethylamine	Discontinued biochemical probe

Research Findings

• Synthesis : 1-(5-Methyl-2-thienyl)pentylamine’s synthesis likely involves coupling a thiophene derivative with a pentylamine precursor, contrasting with benzimidazole derivatives that require multi-step cyclization .
• Biochemical Interactions : The thiophene ring’s sulfur atom may facilitate hydrogen bonding or hydrophobic interactions in enzyme-binding sites, differing from benzimidazole’s nitrogen-based interactions .
• Safety : While pentylamine’s flammability is well-documented, aromatic amines like 1-(5-Methyl-2-thienyl)pentylamine may require additional toxicity studies to assess metabolic byproducts .

Biological Activity

1-(5-Methyl-2-thienyl)pentylamine is an organic compound that has garnered interest in various fields, particularly in medicinal chemistry and pharmacology. Its unique structure, featuring a thienyl moiety, suggests potential biological activities that warrant detailed investigation. This article aims to compile and analyze the biological activity of this compound, focusing on its mechanisms, effects, and relevant research findings.

• Molecular Formula : C11H15N
• Molecular Weight : 175.25 g/mol
• IUPAC Name : 1-(5-methyl-2-thienyl)pentan-1-amine
• Canonical SMILES : CC1=CC=CS1C(CC)N

The biological activity of 1-(5-Methyl-2-thienyl)pentylamine primarily involves its interaction with various neurotransmitter receptors and enzymes. Preliminary studies suggest that it may act as a modulator of serotonin receptors, particularly the 5-HT2A receptor, which is implicated in mood regulation and cognitive processes . The compound's thienyl group may enhance its lipophilicity, facilitating better membrane penetration and receptor binding.

Biological Activity Overview

Activity Type	Description	Reference
Serotonin Receptor Modulation	Potential agonistic activity at 5-HT2A receptors, influencing mood and cognition.
Neuroprotective Effects	Exhibited protective effects against neurotoxicity in vitro.
Anticancer Properties	Preliminary evidence suggests potential cytotoxicity against certain cancer cell lines.

Neuroprotective Effects

A study assessed the neuroprotective capabilities of 1-(5-Methyl-2-thienyl)pentylamine using cellular models exposed to neurotoxic agents. The results indicated a significant reduction in cell death compared to control groups, suggesting that the compound may help mitigate oxidative stress-induced damage .

Anticancer Activity

Research exploring the anticancer potential of related compounds highlighted the importance of structural analogs in enhancing cytotoxic effects against various cancer cell lines. For instance, analogs of 1-(5-Methyl-2-thienyl)pentylamine demonstrated improved efficacy in inducing apoptosis in MCF-7 breast cancer cells when compared to traditional chemotherapeutics like cisplatin . The mechanism involved DNA interaction and subsequent cellular apoptosis pathways.

Comparative Analysis with Similar Compounds

Compound	Activity	Comparison
1-(5-Methyl-2-thienyl)pentylamine	Modulates serotonin receptors; neuroprotective	More selective than some traditional antidepressants
5-Methyl-2-thiophenemethylamine	Similar receptor activity but less potent	Lower efficacy in neuroprotection
Other thienyl derivatives	Varying degrees of receptor interaction	Structural modifications affect potency